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Compound of Interest

Compound Name: (S)-Rasagiline

Cat. No.: B1139387

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Monoamine oxidase B (MAO-B) is a key enzyme in the catabolism of neurotransmitters,
particularly dopamine.[1][2][3] Its inhibition is a well-established therapeutic strategy for
neurodegenerative conditions like Parkinson's disease.[1][4] (S)-Rasagiline is a potent,
selective, and irreversible inhibitor of MAO-B. These application notes provide detailed
methodologies for conducting MAO-B inhibition assays using (S)-Rasagiline, covering
spectrophotometric and fluorometric techniques. The protocols are designed to be adaptable
for screening potential MAO-B inhibitors and characterizing their activity.

Mechanism of Action of (S)-Rasagiline

(S)-Rasagiline acts as a mechanism-based irreversible inhibitor of MAO-B. It contains a
propargylamine moiety that forms a covalent bond with the N5 atom of the flavin adenine
dinucleotide (FAD) cofactor within the active site of the MAO-B enzyme. This covalent
modification leads to the irreversible inactivation of the enzyme, thereby preventing the
breakdown of dopamine and increasing its levels in the brain.
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Prepare Reagents
(Rasagiline, MAO-B, Substrate, Detection Reagent)

i

Add Rasagiline/Vehicle to 96-well plate

Prepare Reagents
(Rasagiline, MAO-B Enzyme, Substrate Mix)

: ,

Add MAO-B Enzyme Solution

i

Add Rasagiline/Vehicle to 96-well black plate

Pre-incubate (15 min, 37°C) v
i Add MAO-B Enzyme Solution
Add Benzylamine Substrate v
i Incubate (10 min, 37°C)
Incubate (30 min, 37°C) v
i Add MAO-B Substrate Solution
Add Detection Reagent
i Measure Fluorescence Kinetically

(EX/Em = 535/587 nm, 10-40 min, 37°C)

Incubate (10 min, RT)

i v

Calculate Reaction Rates

Measure Absorbance at 490 nm
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Calculate % Inhibition and IC50 Determine % Inhibition and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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